Cas no 38564-69-1 (Ethane,1,1-bis(methylsulfonyl)-)

Ethane,1,1-bis(methylsulfonyl)- structure
38564-69-1 structure
Product name:Ethane,1,1-bis(methylsulfonyl)-
CAS No:38564-69-1
MF:C4H10O4S2
MW:186.249799251556
CID:322000
PubChem ID:299411

Ethane,1,1-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethane,1,1-bis(methylsulfonyl)-
    • 1,1-bis(methylsulfonyl)ethane
    • 1,1-bis-methanesulfonyl-ethane
    • 1,1-Bis-methansulfonyl-aethan
    • 1,1-Bismethylsulfonaethan
    • 1,1-Bis-methylsulfonylethan
    • 1.1-Bis-methylsulfon-aethan
    • AC1L6UKX
    • NSC172296
    • 38564-69-1
    • DTXSID70305877
    • NSC-172296
    • SCHEMBL1149141
    • Inchi: InChI=1S/C4H10O4S2/c1-4(9(2,5)6)10(3,7)8/h4H,1-3H3
    • InChI Key: LLGSMJDXJRKMFD-UHFFFAOYSA-N
    • SMILES: CS(C(S(C)(=O)=O)C)(=O)=O

Computed Properties

  • Exact Mass: 186.0021
  • Monoisotopic Mass: 186.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85Ų
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.359
  • Boiling Point: 441.9°Cat760mmHg
  • Flash Point: 308.6°C
  • Refractive Index: 1.469
  • PSA: 68.28
  • LogP: 1.58320

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